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Cat. No.: B16369352

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note provides a detailed overview of the mass spectrometry fragmentation

pattern of 1-Phenethyl-4-propionyloxypiperidine, a significant byproduct in the synthesis of

fentanyl and its analogs.[1][2] Understanding the mass spectral characteristics of this

compound is crucial for forensic analysis, synthetic route profiling, and in the development of

analytical methods for monitoring opioid synthesis. This document outlines the primary

fragmentation pathways under electron ionization (EI) mass spectrometry and provides a

general protocol for its analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction
1-Phenethyl-4-propionyloxypiperidine (also known as 1-P-4-POP) is a tertiary amine and an

ester of 1-phenethyl-4-hydroxypiperidine and propionic acid. Its molecular formula is
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C₁₆H₂₃NO₂, with a molecular weight of 261.36 g/mol .[3] As a byproduct in fentanyl synthesis,

its detection and characterization can provide valuable intelligence for law enforcement and

forensic chemists. Mass spectrometry, particularly coupled with gas chromatography, is a

primary technique for the identification of such compounds in seized drug samples. This note

details the expected fragmentation pattern of 1-Phenethyl-4-propionyloxypiperidine, aiding

in its unambiguous identification.

Predicted Mass Spectrometry Fragmentation
Pattern
Under electron ionization (EI), 1-Phenethyl-4-propionyloxypiperidine is expected to undergo

fragmentation through several key pathways, primarily involving cleavage of the ester group,

the phenethyl moiety, and fragmentation of the piperidine ring. The fragmentation is initiated by

the ionization of the molecule, typically at the nitrogen atom or the oxygen atoms of the ester

group.

The major fragmentation pathways are predicted to be:

α-Cleavage adjacent to the nitrogen atom: A common fragmentation for piperidine

derivatives, leading to the loss of the phenethyl group or cleavage within the piperidine ring.

Cleavage of the ester group: This can occur via loss of the propionyloxy group as a radical or

through rearrangements.

Fragmentation of the phenethyl group: Cleavage of the benzylic bond is common, leading to

the formation of a tropylium ion.

Based on available data from spectral databases, prominent fragments are observed at m/z

170 and 114.[3]

Proposed Fragmentation Pathway
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1-Phenethyl-4-propionyloxypiperidine C₁₆H₂₃NO₂ m/z 261

Propionyloxy loss C₁₃H₁₈N⁺ m/z 188
- C₃H₅O₂

Phenethyl radical loss C₈H₁₄NO₂⁺ m/z 156
- C₈H₉

Tropylium ion C₇H₇⁺ m/z 91β-cleavage

Major Fragment C₁₁H₁₂N⁺ m/z 170

Proposed

Major Fragment C₇H₁₂N⁺ m/z 114

Proposed

Piperidinium fragment C₁₀H₁₂N⁺ m/z 146- C₃H₆

Click to download full resolution via product page

Caption: Proposed fragmentation of 1-Phenethyl-4-propionyloxypiperidine.

Quantitative Fragmentation Data
The following table summarizes the key fragment ions observed for 1-Phenethyl-4-
propionyloxypiperidine in mass spectrometry. The data is compiled from publicly available

spectral libraries.
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m/z
Proposed Ion
Structure

Relative
Abundance

Source

261 [M]⁺ Low / Not Observed Theoretical

170 [C₁₁H₁₂N]⁺ Major [3]

114 [C₇H₁₂N]⁺ Major [3]

91 [C₇H₇]⁺ Common Predicted

Experimental Protocol: GC-MS Analysis
This protocol provides a general method for the analysis of 1-Phenethyl-4-
propionyloxypiperidine using a standard Gas Chromatography-Mass Spectrometry (GC-MS)

system.

Sample Preparation
Standard Solution: Prepare a 1 mg/mL stock solution of 1-Phenethyl-4-
propionyloxypiperidine analytical reference standard in methanol.

Working Solution: Dilute the stock solution with methanol to a final concentration of 1-10

µg/mL.

Sample Extraction (for seized materials): Perform a suitable extraction method, such as a

liquid-liquid extraction, to isolate the analytes of interest from the sample matrix.

GC-MS Instrumentation and Conditions
Gas Chromatograph: Agilent 7890A GC system (or equivalent).

Mass Spectrometer: Agilent 5975C VL MSD (or equivalent) with a Triple-Axis Detector.

Injector: Split/splitless injector, operated in splitless mode.

Injector Temperature: 280 °C.

Column: HP-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.
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Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: 15 °C/min to 300 °C.

Hold: 5 minutes at 300 °C.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: m/z 40-550.

Data Analysis
Acquire the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding

to 1-Phenethyl-4-propionyloxypiperidine.

Compare the obtained mass spectrum with a reference spectrum from a validated library

(e.g., SWGDRUG, NIST).

Identify the characteristic fragment ions and their relative abundances to confirm the identity

of the compound.

Experimental Workflow
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Sample Preparation

GC-MS Analysis

Data Analysis

Prepare Standard Solution
(1 mg/mL in Methanol)

Dilute to Working Solution
(1-10 µg/mL)

Inject Sample (1 µL)

Sample Extraction
(if necessary)

Chromatographic Separation

Electron Ionization (70 eV)

Mass Analysis (m/z 40-550)

Obtain Total Ion Chromatogram

Extract Mass Spectrum

Compare with Spectral Library

Confirm Compound Identity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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